1-(2-(Benzofuran-2-yl)-2-(dimethylamino)ethyl)-3-(4-chlorobenzyl)urea

• IUPAC Name: 1-[2-(1-benzofuran-2-yl)-2-(dimethylamino)ethyl]-3-[(4-chlorophenyl)methyl]urea
• InChI: InChI=1S/C20H22ClN3O2/c1-24(2)17(19-11-15-5-3-4-6-18(15)26-19)13-23-20(25)22-12-14-7-9-16(21)10-8-14/h3-11,17H,12-13H2,1-2H3,(H2,22,23,25)
• InChI Key: ZKKWGAQMJUDNQM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)NCC1=CC=C(C=C1)Cl)C2=CC3=CC=CC=C3O2
• Molecular Formula: C20H22ClN3O2
• Molecular Weight: 371.9 g/mol

Description

1-(2-(Benzofuran-2-yl)-2-(dimethylamino)ethyl)-3-(4-chlorobenzyl)urea, also known as BF-2.8, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. BF-2.8 belongs to the class of compounds known as benzofurans, which are known to have various biological activities.8.

Scientific Research Applications

Antioxidant and Antibacterial Properties

Compounds structurally similar to 1-(2-(Benzofuran-2-yl)-2-(dimethylamino)ethyl)-3-(4-chlorobenzyl)urea have shown potential in antioxidant and antibacterial applications. A study focusing on phenolic esters and amides of 2-(1-benzofuran-2-yl) quinoline-4-carboxylic acid revealed significant chelating ability with Fe+2 ions and scavenging activity with DPPH free radicals. Moreover, some compounds demonstrated equipotency to ampicillin against various bacteria, including Enterococcus sp and Staphylococcus aureus, indicating a promising route for the development of new antibiotics or antiseptic agents (Shankerrao et al., 2013).

Mechanistic Insights in Bioconjugation

The compound's structural components have been used to study the mechanism of amide formation in bioconjugation processes. Research utilizing carbodiimide (a moiety present in 1-(2-(Benzofuran-2-yl)-2-(dimethylamino)ethyl)-3-(4-chlorobenzyl)urea) explored the reaction dynamics between carboxylic acids and amines in aqueous media, contributing to a better understanding of chemical bonding in biochemical and pharmaceutical applications (Nakajima & Ikada, 1995).

Anticancer Potential

Certain urea derivatives structurally related to the compound have been investigated for their anticancer properties. For instance, 1-aryl-3-(2-chloroethyl) ureas exhibited cytotoxic effects on human adenocarcinoma cells in vitro, indicating the potential therapeutic value of these compounds in cancer treatment (Gaudreault et al., 1988).

Nonpeptide Agonist Discovery

Research has identified nonpeptidic agonists structurally related to 1-(2-(Benzofuran-2-yl)-2-(dimethylamino)ethyl)-3-(4-chlorobenzyl)urea, which can serve as pharmacological research tools or potential drug leads. For example, the discovery of a nonpeptidic agonist of the urotensin-II receptor opens up new avenues for therapeutic interventions in diseases where this receptor plays a critical role (Croston et al., 2002).